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Introduction

Fluorescent Nanodiamonds (FNDs) are carbon-based nanoparticles, typically 20-100 nm in

size, that contain nitrogen-vacancy (NV) centers. These NV centers give the FNDs intrinsic and

highly photostable fluorescence without the need for external fluorophores. Their low

cytotoxicity, high biocompatibility, and stable fluorescence make them excellent candidates for

long-term cell tracking, intracellular sensing, and as drug delivery vehicles.

Key Applications in Cell Culture

Long-Term Cell Tracking and Lineage Studies: The exceptional photostability of FNDs allows

for the tracking of cell populations over extended periods without significant photobleaching,

which is a common limitation of organic dyes and fluorescent proteins.

Intracellular Labeling and Imaging: FNDs can be internalized by cells through endocytosis,

providing a bright, stable signal for imaging subcellular structures and dynamics.[1]

Drug Delivery: The surface of FNDs can be functionalized to carry therapeutic agents, such

as small molecules or siRNA, for targeted delivery into cells.
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Intracellular Sensing: The fluorescence of NV centers in FNDs is sensitive to the local

magnetic field, electric field, and temperature, enabling their use as nanoscale sensors to

probe the intracellular environment.

Mechanism of Cellular Uptake

The primary mechanism for FND internalization into mammalian cells is endocytosis. The

efficiency of uptake can be influenced by several factors, including:

FND Size and Surface Chemistry: Smaller FNDs and those with modified surface charges

may be taken up more readily.

Cell Type: Different cell lines exhibit varying capacities for nanoparticle uptake. For instance,

phagocytic cells like macrophages will internalize FNDs more efficiently than non-phagocytic

cells.

Culture Conditions: The presence of serum proteins in the culture medium can lead to the

formation of a protein corona around the FNDs, which can affect their interaction with the cell

membrane and subsequent uptake.

Experimental Protocols
Protocol 1: Cellular Uptake of FNDs in Adherent Cell
Lines
This protocol describes the steps for introducing FNDs to an adherent cell culture, such as the

human colon adenocarcinoma cell line HT-29, for internalization and subsequent imaging.[1]

Materials:

Adherent cells (e.g., HT-29)

Complete cell culture medium (e.g., DMEM with 10% FBS and 1% Penicillin-Streptomycin)

Fluorescent Nanodiamonds (FNDs) suspension

Phosphate-Buffered Saline (PBS)
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Trypsin-EDTA

6-well cell culture plates

Fluorescence microscope

Procedure:

Cell Seeding:

Culture cells to 70-90% confluency in a T-75 flask.

Wash the cells with PBS and detach them using Trypsin-EDTA.

Neutralize the trypsin with complete medium and centrifuge the cell suspension at 200 x g

for 5 minutes.

Resuspend the cell pellet in fresh complete medium and count the cells.

Seed the cells into 6-well plates at a density of 2 x 10^5 cells per well and incubate for 24

hours at 37°C and 5% CO2 to allow for attachment.

FND Treatment:

Prepare a working suspension of FNDs in complete cell culture medium at the desired

concentration (e.g., 10-50 µg/mL). To ensure a homogenous suspension, sonicate the

FND solution for 10 minutes.

Remove the medium from the wells and replace it with the FND-containing medium.

Incubate the cells with FNDs for a specified period (e.g., 4, 12, or 24 hours) at 37°C and

5% CO2.

Washing and Fixation:

After incubation, aspirate the FND-containing medium.

Wash the cells three times with PBS to remove any FNDs that are not internalized.
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Fix the cells with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

Wash the cells again three times with PBS.

Imaging:

Add a small volume of PBS to the wells to keep the cells hydrated.

Image the cells using a fluorescence microscope with the appropriate excitation and

emission filters for FNDs (typically excited with a green or yellow laser, e.g., 532 nm, with

emission collected above 650 nm).

Protocol 2: Assessing Cytotoxicity of FNDs using MTT
Assay
This protocol provides a method to evaluate the potential cytotoxic effects of FNDs on a cell

line.

Materials:

Cells of interest

Complete cell culture medium

FNDs

96-well cell culture plates

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

DMSO (Dimethyl sulfoxide)

Plate reader

Procedure:

Cell Seeding:
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Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of

complete medium.

Incubate for 24 hours at 37°C and 5% CO2.

FND Treatment:

Prepare serial dilutions of FNDs in complete medium to create a range of concentrations

(e.g., 0, 10, 25, 50, 100 µg/mL).

Remove the medium from the wells and add 100 µL of the FND dilutions to the respective

wells. Include wells with medium only (no cells) as a background control and wells with

untreated cells as a negative control.

Incubate for 24 or 48 hours.

MTT Assay:

After the incubation period, add 10 µL of MTT solution to each well.

Incubate the plate for 4 hours at 37°C, allowing viable cells to convert the yellow MTT into

purple formazan crystals.

Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the

formazan crystals.

Gently shake the plate for 10 minutes to ensure complete dissolution.

Data Acquisition:

Measure the absorbance at 570 nm using a microplate reader.

Calculate cell viability as a percentage of the untreated control cells after subtracting the

background absorbance.

Data Presentation
Table 1: Example FND Uptake Efficiency in HT-29 Cells
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FND Concentration
(µg/mL)

Incubation Time (hours)
Percentage of FND-
Positive Cells

10 4 35%

10 24 78%

50 4 62%

50 24 95%

Table 2: Example Cytotoxicity of FNDs on HeLa Cells after 24-hour Exposure

FND Concentration (µg/mL) Cell Viability (% of Control)

0 100%

10 98.5%

25 97.2%

50 95.8%

100 93.1%

Visualizations
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Caption: Experimental workflow for FND uptake in adherent cells.
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Caption: Hypothetical signaling pathway initiated by a FND-drug conjugate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Notes: Fluorescent Nanodiamonds (FNDs)
in Cell Culture]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15543988/docs#application-notes-fluorescent-
nanodiamonds-fnds-in-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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